molecular formula C7H11IOSi B8279214 Iodomethyl(dimethyl)furylsilane

Iodomethyl(dimethyl)furylsilane

Cat. No. B8279214
M. Wt: 266.15 g/mol
InChI Key: VSASANGEAVHESV-UHFFFAOYSA-N
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Description

Iodomethyl(dimethyl)furylsilane is a useful research compound. Its molecular formula is C7H11IOSi and its molecular weight is 266.15 g/mol. The purity is usually 95%.
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properties

Product Name

Iodomethyl(dimethyl)furylsilane

Molecular Formula

C7H11IOSi

Molecular Weight

266.15 g/mol

IUPAC Name

furan-2-yl-(iodomethyl)-dimethylsilane

InChI

InChI=1S/C7H11IOSi/c1-10(2,6-8)7-4-3-5-9-7/h3-5H,6H2,1-2H3

InChI Key

VSASANGEAVHESV-UHFFFAOYSA-N

Canonical SMILES

C[Si](C)(CI)C1=CC=CO1

Origin of Product

United States

Synthesis routes and methods

Procedure details

Combine chloromethyl(dimethyl)furylsilane (4.4 g, 23.1 mmol) obtained from Example 2, step (a) with acetonitrile (100 mL). Add sodium iodide (3.5 g, 23.1 mmol) and stir overnight under nitrogen. Filter the mixture and remove ~40 mL of solvent via distillation.
Quantity
4.4 g
Type
reactant
Reaction Step One
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3.5 g
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
solvent
Reaction Step Three

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